Cas no 2171777-87-8 (2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid)

• Product Name: 2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid
• CAS No: 2171777-87-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6049880
• PubChem ID: 165806766
• Update Time: 2025-07-17

2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid
• 2171777-87-8
• 2-[N-(2,2-dimethylpropyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]acetic acid
• EN300-1545042

• Inchi： 1S/C27H32N2O5/c1-5-10-23(25(32)29(15-24(30)31)17-27(2,3)4)28-26(33)34-16-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h5-9,11-14,22-23H,1,10,15-17H2,2-4H3,(H,28,33)(H,30,31)
• InChI Key： KPZJAIKRHYDBQF-UHFFFAOYSA-N
• SMILES： O(C(NC(CC=C)C(N(CC(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid

Introduction to 2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid (CAS No. 2171777-87-8)

2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid (CAS No. 2171777-87-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative, and a substituted alkene moiety. These features make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The presence of this group in 2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid allows for precise control over the reactivity of the amino group during synthetic processes. This is particularly important in the context of solid-phase peptide synthesis (SPPS), where the sequential addition of amino acids requires selective deprotection and coupling steps.

The amino acid derivative portion of the molecule, specifically the pent-4-enamidoacetic acid, adds another layer of complexity and functionality. The presence of the double bond in the alkene moiety provides opportunities for further chemical modifications, such as conjugation with other biomolecules or functional groups. This flexibility is crucial in the development of prodrugs, where the parent drug is modified to enhance its pharmacological properties, such as solubility, stability, and bioavailability.

In recent years, there has been a growing interest in the use of compounds like 2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid in the development of targeted therapies for various diseases. For instance, studies have shown that similar compounds can be used as building blocks for the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties. These peptidomimetics have shown promise in treating conditions such as cancer, neurodegenerative diseases, and infectious diseases.

The substitution with a 2,2-dimethylpropyl group adds steric bulk to the molecule, which can influence its conformational flexibility and binding properties. This is particularly relevant in drug design, where subtle changes in molecular structure can significantly impact biological activity. The steric hindrance provided by this group can also enhance the stability of the compound under physiological conditions, reducing premature degradation and increasing its therapeutic window.

In addition to its potential applications in drug development, 2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid has also been explored for use in diagnostic imaging agents. The Fmoc group can be modified to incorporate fluorescent or radioactive labels, allowing for non-invasive monitoring of biological processes at the molecular level. This has significant implications for early disease detection and personalized medicine.

The synthesis of 2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Advanced techniques such as transition metal-catalyzed reactions and chemoenzymatic approaches have been employed to optimize these synthetic routes. The ability to produce this compound on a large scale with consistent quality is crucial for its practical application in research and industry.

In conclusion, 2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid (CAS No. 2171777-87-8) represents a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for the development of novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing our understanding and treatment of various diseases.